2-Nitrotoluene 2-Nitrotoluene 2-nitrotoluene is a mononitrotoluene that is toluene carrying a nitro substituent at position 2. It has a role as an environmental contaminant and a carcinogenic agent.
O-nitrotoluene is a light yellow oily liquid with a characteristic odor of aromatic nitro compounds. Sinks in water. Derived from toluene by nitration and separation by fractional distillation. Flash point 223°F.
Brand Name: Vulcanchem
CAS No.: 1321-12-6
VCID: VC20938872
InChI: InChI=1S/C7H7NO2/c1-6-4-2-3-5-7(6)8(9)10/h2-5H,1H3
SMILES: CC1=CC=CC=C1[N+](=O)[O-]
Molecular Formula: C7H7NO2
C6H4(CH3)(NO2)
C7H7NO2
Molecular Weight: 137.14 g/mol

2-Nitrotoluene

CAS No.: 1321-12-6

Cat. No.: VC20938872

Molecular Formula: C7H7NO2
C6H4(CH3)(NO2)
C7H7NO2

Molecular Weight: 137.14 g/mol

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2-Nitrotoluene - 1321-12-6

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Description 2-nitrotoluene is a mononitrotoluene that is toluene carrying a nitro substituent at position 2. It has a role as an environmental contaminant and a carcinogenic agent.
O-nitrotoluene is a light yellow oily liquid with a characteristic odor of aromatic nitro compounds. Sinks in water. Derived from toluene by nitration and separation by fractional distillation. Flash point 223°F.
CAS No. 1321-12-6
Molecular Formula C7H7NO2
C6H4(CH3)(NO2)
C7H7NO2
Molecular Weight 137.14 g/mol
IUPAC Name 1-methyl-2-nitrobenzene
Standard InChI InChI=1S/C7H7NO2/c1-6-4-2-3-5-7(6)8(9)10/h2-5H,1H3
Standard InChI Key PLAZTCDQAHEYBI-UHFFFAOYSA-N
SMILES CC1=CC=CC=C1[N+](=O)[O-]
Canonical SMILES CC1=CC=CC=C1[N+](=O)[O-]
Boiling Point 431.1 °F at 760 mm Hg (NTP, 1992)
222.0 °C
222 °C
432°F
Colorform Yellowish liquid at ordinary temperature
Yellow liquid [Note: A solid below 25 degrees F]
Flash Point 223 °F (NTP, 1992)
95 °C; open cup
106 °C; 223 °F (Closed cup)
95 °C c.c.
223°F
Melting Point 14.9 °F (NTP, 1992)
-10.0 °C
-9.55 °C (alpha-form); -3.85 °C (beta-form)
-10 °C
25°F

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